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Compound of Interest

Compound Name: 3-Phenoxypropionic acid

Cat. No.: B186474 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
3-Phenoxypropionic acid, with the CAS number 7170-38-9, is an aromatic ether and

carboxylic acid.[1] It serves as a versatile intermediate in the chemical and pharmaceutical

industries, with applications ranging from the synthesis of fragrances and plasticizers to the

development of biologically active compounds, including herbicides.[2] This technical guide

provides an in-depth overview of its chemical and physical properties, experimental protocols

for its synthesis and evaluation of its herbicidal activity, and insights into a relevant biological

signaling pathway.

Molecular Structure and Properties
The molecular structure of 3-Phenoxypropionic acid consists of a phenoxy group linked to a

propionic acid moiety. Its chemical formula is C9H10O3.[2][3][4][5]

Table 1: Chemical Identifiers and Molecular Properties
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Identifier/Property Value Reference

CAS Number 7170-38-9 [1][2][3][4][5][6]

Molecular Formula C9H10O3 [1][2][3][4][5]

Molecular Weight 166.17 g/mol [1][6]

IUPAC Name 3-phenoxypropanoic acid [1][3]

SMILES C1=CC=C(C=C1)OCCC(=O)O [1]

InChI Key
BUSOTUQRURCMCM-

UHFFFAOYSA-N
[1]

Table 2: Physicochemical Properties

Property Value Reference

Appearance
White to off-white crystalline

solid
[2]

Melting Point 98-100 °C [6]

Boiling Point 235-245 °C [6]

Solubility
Limited in water; soluble in

ethanol, acetone, ethyl acetate
[2]

pKa (Strongest Acidic) 4.21

LogP 1.52 [7]

Topological Polar Surface Area 46.5 Å²

Experimental Protocols
Synthesis of 3-Phenoxypropionic Acid
One common method for the synthesis of 3-Phenoxypropionic acid involves the reaction of

phenol with an acrylic acid derivative followed by hydrolysis. A general laboratory-scale protocol

is outlined below.
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Materials:

Phenol

Ethyl acrylate

Sodium metal

Anhydrous ethanol

Hydrochloric acid

Diethyl ether

Sodium sulfate (anhydrous)

Round-bottom flask

Reflux condenser

Separatory funnel

Rotary evaporator

Procedure:

Preparation of Sodium Phenoxide: In a round-bottom flask equipped with a reflux condenser,

dissolve a specific molar equivalent of sodium metal in anhydrous ethanol under an inert

atmosphere to form sodium ethoxide. To this solution, add an equimolar amount of phenol to

generate sodium phenoxide.

Michael Addition: To the sodium phenoxide solution, add ethyl acrylate dropwise with stirring.

The reaction mixture is then heated to reflux for several hours to facilitate the Michael

addition reaction, forming ethyl 3-phenoxypropionate.

Hydrolysis: After cooling the reaction mixture to room temperature, the ethanol is removed

under reduced pressure. The resulting residue is then hydrolyzed by adding an excess of
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aqueous hydrochloric acid and heating the mixture to reflux for a few hours. This step

converts the ester to the carboxylic acid.

Extraction and Purification: Upon cooling, the aqueous mixture is extracted several times

with diethyl ether. The combined organic layers are washed with brine, dried over anhydrous

sodium sulfate, and filtered. The solvent is then removed using a rotary evaporator to yield

crude 3-Phenoxypropionic acid.

Recrystallization: The crude product can be further purified by recrystallization from a

suitable solvent system, such as water or a mixture of toluene and hexane, to obtain a white

crystalline solid.

Evaluation of Herbicidal Activity (Post-emergence)
This protocol is adapted from methods used for testing aryloxyphenoxypropionate herbicides, a

class of compounds to which 3-Phenoxypropionic acid is related.

Materials:

3-Phenoxypropionic acid

Acetone

Tween 20 (surfactant)

Distilled water

Target weed species (e.g., Digitaria sanguinalis, Echinochloa crus-galli) grown in pots

Control herbicide (e.g., Clodinafop-propargyl)

Spray chamber

Procedure:

Preparation of Test Solutions: Prepare a stock solution of 3-Phenoxypropionic acid in

acetone. From this stock, create a series of dilutions to achieve the desired application rates

(e.g., 187.5, 375, and 750 g/ha). The final spray solution should contain a small percentage
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of Tween 20 as a surfactant to ensure uniform coverage. Prepare a control solution with

acetone and Tween 20 only, and a positive control with a commercial herbicide.

Plant Cultivation: Grow the target weed species in pots containing a standard potting mix in a

greenhouse or growth chamber until they reach the 2-3 leaf stage.

Application of Test Compound: Evenly spray the foliage of the plants with the prepared test

solutions using a calibrated laboratory spray chamber. Ensure each treatment group,

including the negative and positive controls, has a sufficient number of replicate pots.

Evaluation: After treatment, return the plants to the greenhouse or growth chamber. Observe

and record the herbicidal effects at regular intervals (e.g., 3, 7, and 14 days after treatment).

Assess the percentage of growth inhibition and visual injury (e.g., chlorosis, necrosis)

compared to the untreated control plants.

Data Analysis: Analyze the data to determine the dose-response relationship and calculate

the IC50 value (the concentration required to inhibit growth by 50%).

Biological Activity and Signaling Pathways
While specific signaling pathways for 3-Phenoxypropionic acid are not extensively

documented, research on the closely related metabolite, 3-phenylpropionic acid, has revealed

its interaction with key cellular signaling pathways. These findings provide a valuable model for

the potential biological activities of 3-Phenoxypropionic acid.

One such pathway is the Aryl Hydrocarbon Receptor (AhR) signaling pathway, which is crucial

for maintaining intestinal epithelial barrier function.[4] Gut microbiota-derived 3-phenylpropionic

acid has been shown to activate this pathway.[4]

Another relevant pathway is the Foxo3/NAD+ signaling pathway, which is involved in regulating

muscle protein synthesis and degradation. 3-phenylpropionic acid has been found to promote

myotube hypertrophy by potentially inhibiting Foxo3 activity.[6]

Below is a diagram illustrating a generalized workflow for investigating the effect of a

compound like 3-Phenoxypropionic acid on a cellular signaling pathway.
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Experimental Workflow for Signaling Pathway Analysis

In Vitro Model
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Simplified AhR Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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